Cas no 2229193-73-9 (3-hydroxy-5-(morpholin-4-yl)pentanenitrile)

• Product Name: 3-hydroxy-5-(morpholin-4-yl)pentanenitrile
• CAS No: 2229193-73-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5975458
• PubChem ID: 165879489
• Update Time: 2025-05-21

3-hydroxy-5-(morpholin-4-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-(morpholin-4-yl)pentanenitrile
• EN300-1788027
• 2229193-73-9

• Inchi： 1S/C9H16N2O2/c10-3-1-9(12)2-4-11-5-7-13-8-6-11/h9,12H,1-2,4-8H2
• InChI Key： SROXIPUSAYQTML-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(CC#N)O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.5Ų

Additional information on 3-hydroxy-5-(morpholin-4-yl)pentanenitrile

3-Hydroxy-5-(Morpholin-4-yl)Pentanenitrile: A Comprehensive Overview

3-Hydroxy-5-(Morpholin-4-yl)Pentanenitrile, identified by the CAS number 2229193-73-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a hydroxyl group and a morpholine ring, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 3-Hydroxy-5-(Morpholin-4-yl)Pentanenitrile involves a multi-step process that combines nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The compound's structure, characterized by a pentane backbone with hydroxyl and nitrile functionalities, provides a versatile platform for chemical modifications. This versatility has led to its exploration in various contexts, including as a precursor for bioactive molecules.

In recent years, the compound has been investigated for its potential in drug delivery systems. Its morpholine moiety is known to enhance solubility and bioavailability, which are critical factors in pharmaceutical design. Studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit selective binding to certain receptors, suggesting its utility in targeting specific diseases such as cancer and neurodegenerative disorders.

Beyond pharmacology, 3-Hydroxy-5-(Morpholin-4-yl)Pentanenitrile has found applications in material science. Its nitrile group can undergo polymerization under specific conditions, leading to the formation of novel polymers with unique mechanical properties. These polymers have shown promise in the development of advanced materials for use in electronics and biotechnology.

The compound's interaction with biological systems has also been a focal point of recent research. Preclinical studies indicate that it may possess anti-inflammatory properties, which could be harnessed for treating chronic inflammatory diseases. Additionally, its ability to modulate enzyme activity suggests potential applications in enzyme therapy.

In conclusion, 3-Hydroxy-5-(Morpholin-4-yl)Pentanenitrile stands as a testament to the interdisciplinary nature of modern chemistry. Its diverse applications and promising research outcomes underscore its importance as a tool for advancing both scientific understanding and practical innovations. As research continues to unfold, this compound is expected to play an increasingly pivotal role in various scientific domains.